3-(benzylsulfonyl)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 3-benzylsulfonyl-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C16H18N2O5S2/c17-25(22,23)15-8-6-14(7-9-15)18-16(19)10-11-24(20,21)12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,19)(H2,17,22,23)
• InChI Key: VCXJFKPMZSNHDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol

Description

3-(benzylsulfonyl)-N-(4-sulfamoylphenyl)propanamide, also known as BzSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BzSPA belongs to the class of sulfonamide compounds, which have been widely used in medicinal chemistry for their antibacterial, antifungal, and antitumor properties.

Scientific Research Applications

Synthesis and Characterization

• 3-(Benzylsulfonyl)-N-(4-sulfamoylphenyl)propanamide and its derivatives have been synthesized and characterized for their molecular structure and properties. For instance, Durgun et al. (2016) synthesized a similar compound, 3-chloro-N-(4-sulfamoylphenethyl)propanamide, which was characterized using various spectroscopic techniques and evaluated for in vitro cytotoxic activity (Durgun et al., 2016).

Pharmacological Studies

• This compound and its variants have been studied for their pharmacological effects. For example, Ann et al. (2016) investigated 2-sulfonamidopyridine C-region derivatives of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamide as TRPV1 antagonists, showing potential analgesic activity (Ann et al., 2016).

Inhibitory Activity Against Viral Replication

• Another study by Buerger et al. (2001) focused on a structurally related compound, 3-Hydroxy-2,2-dimethyl-N-[4({[5-(dimethylamino)-1-naphthyl]sulfonyl}amino)-phenyl]propanamide, demonstrating its selective nonnucleoside inhibitory activity against cytomegalovirus replication (Buerger et al., 2001).

Antibacterial Activity

• Studies also explore the antibacterial properties of related sulfonamide compounds. Ajani et al. (2012) synthesized α-tolylsulfonamide and its derivatives, showing notable antibacterial activity against Staphylococcus aureus and Escherichia coli (Ajani et al., 2012).

Anticonvulsant Activity

• The potential of such compounds as antiepileptic drugs has also been investigated. Maj et al. (1999) studied PNU‐151774E, a derivative of this class, for its activity in a rat model of complex partial seizures (Maj et al., 1999).

Quantum Chemical Studies

• Quantum chemical studies, like those by Otuokere and Amaku (2015), have been conducted on related compounds like bicalutamide, revealing insights into their structural and energetic properties (Otuokere & Amaku, 2015).

Inhibition of Carbonic Anhydrases

• Compounds in this class have been assessed for their inhibitory action on various carbonic anhydrase isoforms, as demonstrated in a study by Supuran et al. (2013), which highlighted the nanomolar inhibitory concentration of similar aromatic sulfonamides (Supuran et al., 2013).